2-(4-ethylsulfanylphenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-2-24-15-10-8-13(9-11-15)12-16(22)19-18-21-20-17(23-18)14-6-4-3-5-7-14/h3-11H,2,12H2,1H3,(H,19,21,22)
• InChI Key: ITXIPBAELLYMGP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications.

Synthesis Analysis

Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Molecular Structure Analysis

The oxadiazoles, 1,2,5-oxadiazole, 1,2,4-oxadiazole, 1,3,4-oxadiazole, and 1,2,3-oxadiazole, are regioisomeric forms. They are of considerable importance in different fields such as material science, medicinal chemistry, and high energy molecules.

Chemical Reactions Analysis

Depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Physical And Chemical Properties Analysis

Oxadiazole was first synthesized in 1965 by Ainsworth through the thermolysis of hydrazine. Its molecular formula is C2H2ON2 and having a molecular mass of 70.05 g/mol which is soluble in water.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs) and Phosphorescent Materials

• Application : Researchers have developed heteroleptic iridium complexes using this compound as an ancillary ligand. . In particular, OLEDs incorporating these complexes have shown promising performance, with high current efficiency and external quantum efficiency. .

Antibacterial Agents

• Application : Researchers have synthesized novel derivatives of this compound and evaluated their antibacterial properties. .

Fluorescent Probes and Imaging Agents

These applications highlight the versatility and potential impact of 2-(4-(ethylthio)phenyl)-N-(5-phenyl-1,3,4-oxadiazol-2-yl)acetamide across diverse scientific disciplines. . If you’d like more detailed information on any specific application, feel free to ask! 😊